Cas no 17026-13-0 (Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]-)

• Product name: Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]-
• CAS No: 17026-13-0
• MF: C₁₄H₁₇N₃O
• MW: 243.30428
• CID: 122045
• PubChem ID: 364031

Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[2-(phenylmethylene)cyclohexylidene]-
• (1E,2E)-2-Benzylidenecyclohexanone semicarbazone
• [(2-benzylidenecyclohexylidene)amino]urea
• 2-Benzylidenecyclohexanone semicarbazone
• DTXSID00327082
• NCI60_009607
• 17026-13-0

• Inchi： InChI=1S/C14H17N3O/c15-14(18)17-16-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H3,15,17,18)/b12-10-,16-13+
• InChI Key： GNVIWFXVADWHRJ-CULHNLHRSA-N
• SMILES： NC(N/N=C1\CCCC\C\1=C\C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 243.13731
• Monoisotopic Mass: 243.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48